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Compound of Interest

Compound Name: Mmp13-IN-2

Cat. No.: B8685786 Get Quote

Application Notes and Protocols: Mmp13-IN-2
Audience: Researchers, scientists, and drug development professionals.

Introduction
Mmp13-IN-2 is a potent and highly selective inhibitor of Matrix Metalloproteinase-13 (MMP-13),

a key enzyme involved in the degradation of extracellular matrix components, particularly type

II collagen.[1][2] MMP-13 is implicated in the pathogenesis of various diseases, including

osteoarthritis, rheumatoid arthritis, and cancer, making it a significant target for therapeutic

intervention.[3][4][5] Mmp13-IN-2 demonstrates exceptional potency and selectivity, making it a

valuable tool for both in vitro and in vivo research into collagenase-related diseases.[1] These

notes provide detailed information on the solubility of Mmp13-IN-2 and protocols for its

preparation for experimental use.

Chemical & Pharmacokinetic Properties
Proper preparation of Mmp13-IN-2 for experiments is critical for obtaining reliable and

reproducible results. The following tables summarize its key properties.

Table 1: Inhibitory Activity & Selectivity
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Target IC50 Value Selectivity vs. Other MMPs

MMP-13 0.036 nM
>1,500-fold over MMP-1, 3, 7,

8, 9, 14, and TACE

Data sourced from MedchemExpress.[1]

Table 2: Solubility Data

Solvent Concentration Remarks

DMSO 10 mM
Recommended for stock

solution preparation.

Data sourced from MedchemExpress.[1]

Table 3: In Vivo Properties

Parameter Species Value Administration

Oral Bioavailability

(F%)
Rat 33%

Oral Gavage (1

mg/kg)

Oral Bioavailability

(F%)
Mouse 38%

Oral Gavage (1

mg/kg)

Data sourced from MedchemExpress.[1]

MMP-13 Signaling Pathway
MMP-13 expression is regulated by a complex network of signaling pathways initiated by

various extracellular stimuli such as cytokines (e.g., IL-1, TNF-α) and growth factors (e.g., TGF-

β).[6][7] These signals converge on downstream kinases like MAPKs (p38, ERK, JNK) and

PI3K/Akt, which in turn activate key transcription factors such as AP-1 (c-Fos/c-Jun), Runx2,

and NF-κB.[8] These transcription factors then bind to the promoter region of the MMP13 gene

to drive its expression, leading to increased degradation of the extracellular matrix.
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Mmp13-IN-2
(Solid Powder)

Dissolve in DMSO

10 mM Stock Solution

Aliquot & Store
(-20°C or -80°C)

Serial Dilution with
Assay Buffer/Medium

Use Fresh

Thaw Aliquot

Final Working Solution
(e.g., 0.01-1 µM)

Add to In Vitro Assay
(e.g., BNC or Enzyme Assay)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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